2-(4-chloro-3-methylphenoxy)-N-(5-quinolinyl)acetamide

• Molecular Formula: C18H15ClN2O2
• Molecular Weight: 326.8 g/mol
• IUPAC Name: 2-(4-chloro-3-methylphenoxy)-N-quinolin-5-ylacetamide
• InChI: InChI=1S/C18H15ClN2O2/c1-12-10-13(7-8-15(12)19)23-11-18(22)21-17-6-2-5-16-14(17)4-3-9-20-16/h2-10H,11H2,1H3,(H,21,22)
• InChI Key: MYNUJZVIKMYYJS-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)OCC(=O)NC2=CC=CC3=C2C=CC=N3)Cl

Description

2-(4-chloro-3-methylphenoxy)-N-(5-quinolinyl)acetamide, also known as quinacrine mustard, is a synthetic compound that belongs to the family of antimalarial drugs. It has been found to possess anticancer properties and has been extensively studied for its potential use in cancer treatment.

Mechanism of Action

The exact mechanism of action of 2-(4-chloro-3-methylphenoxy)-N-(5-quinolinyl)acetamide mustard is not fully understood. However, it is believed to work by inducing DNA damage and inhibiting DNA repair mechanisms in cancer cells. Quinacrine mustard has also been found to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division.
Biochemical and Physiological Effects:
Quinacrine mustard has been found to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit angiogenesis, the process by which tumors develop new blood vessels to support their growth. Quinacrine mustard has been found to have minimal toxicity in normal cells, making it a potential candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

Quinacrine mustard has several advantages for lab experiments. It is relatively easy to synthesize and has been extensively studied for its anticancer properties. However, 2-(4-chloro-3-methylphenoxy)-N-(5-quinolinyl)acetamide mustard has several limitations as well. It has poor solubility in water, making it difficult to administer in vivo. Quinacrine mustard has also been found to have low bioavailability, limiting its effectiveness in vivo.

Future Directions

There are several potential future directions for research on 2-(4-chloro-3-methylphenoxy)-N-(5-quinolinyl)acetamide mustard. One area of research could focus on improving the solubility and bioavailability of 2-(4-chloro-3-methylphenoxy)-N-(5-quinolinyl)acetamide mustard, making it a more effective anticancer agent in vivo. Another area of research could focus on identifying the specific types of cancer that are most responsive to 2-(4-chloro-3-methylphenoxy)-N-(5-quinolinyl)acetamide mustard treatment. Finally, research could focus on developing combination therapies that incorporate 2-(4-chloro-3-methylphenoxy)-N-(5-quinolinyl)acetamide mustard with other anticancer agents to enhance its effectiveness.

Synthesis Methods

Quinacrine mustard can be synthesized by reacting 2-(4-chloro-3-methylphenoxy)acetic acid with 5-aminoquinoline in the presence of thionyl chloride and triethylamine. The resulting compound is then treated with phosphorus oxychloride to obtain 2-(4-chloro-3-methylphenoxy)-N-(5-quinolinyl)acetamide mustard.

Scientific Research Applications

Quinacrine mustard has been extensively studied for its potential use in cancer treatment. It has been found to possess anticancer properties and has been shown to inhibit the growth of various cancer cells, including breast cancer, prostate cancer, and leukemia. Quinacrine mustard has also been found to sensitize cancer cells to radiation therapy, making it a potential candidate for combination therapy.